520-45-6(Dehydroacetic acid),DHA,DHAA

Dehydroacetic acid Properties

Names and Identifiers

- 3-Acetyl-6-methyl-2H-pyran-2,4(3H)-dione
- 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid, delta-lactone
- 3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one
- 3-Acetyl-6-methyl-2,4-pyrandione
- 3-Acetyl-6-methyl-2-pyranone
- DHA
- DHAA
- Pyran-2,4(3H)-dione, 3-acetyl-6-methyl-
- Dehydroacetic acid
- 3-ACETYL-4-HYDROXY-6-METHYL-2-PYRONE
- Biocide 470F
- DEHYDROACETIC ACID (DHA)
- 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid δ-lactone
- 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid δ-lactone
- 3-acetyl-6-methyl-(2H)-pyran-2,4(3H)dione
- DEHYDRACETIC ACID
- DEHYDRACETSAEURE
- DEHYDRANONE
- dehydro-aceticaci
- Geogard(R) 111A
- Geogard(R) 221
- Geogard(R) 361
- Methylacetopyronone
- 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid delta-lactone
- Acetic acid, dehydro-
- 2H-Pyran-2,4(3H)-dione, 3-acetyl-6-methyl-
- 3-Acetyl-6-methyl-pyran-2,4-dione
- 3-Acetyl-6-methyldihydropyrandione-2,4
- PGRHXDWITVMQBC-UHFFFAOYSA-N
- 3-Acetyl-6-methylpyrandione-2,4
- Dehydroacetic acid, 98%
- 3-acetyl-6-methyl-3,4-dihydro-2H-pyran-2,4-dione
- 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid, .delta.-lact
- 3-Acetyl-6-methyl-2,4(3H)-pyrandione
- AC-10441
- SR-01000389026
- Dehydroacetic acid, United States Pharmacopeia (USP) Reference Standard
- HY-B1211
- Dehydroacetic acid, Pharmaceutical Secondary Standard; Certified Reference Material
- 4-Hexenoic acid, .delta.-lactone
- DB-252330
- 3-Acetyl-6-methyl-2H-pyran-2,4(3H)-dione, ion(1-)
- 4-Hexenoic acid, 2-acetyl-5-hydroxy-3-oxo-, .delta.-lactone
- Pharmakon1600-01301016
- 3-Acetyl-6-methyl-2H-pyran-2,4(3H)-dione, enol form
- 3-Acetyl-6-Methyldihydropyrandione-2,4(3H)
- 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid, .delta.-lactone
- CHEBI:137426
- InChI=1/C8H8O4/c1-4-3-6(10)7(5(2)9)8(11)12-4/h3,7H,1-2H3
- D0039
- AH-034/32463001
- BBL013155
- SR-01000389026-1
- CAS-520-45-6
- Dehydroacetic acid, >=98.0% (T)
- DEHYDROACETIC ACID
- BRD-A17300716-001-01-5
- NSC-8770
- DTXSID6020014
- 3-acetyl-6-methylpyran-2,4-dione
- NSC8770
- CS-4810
- WLN: T6OV DV CHJ CV1 F1
- 3-acetyl-6-methyl-3H-pyran-2,4-dione
- NS00003021
- NSC760135
- 520-45-6
- STL163953
- HMS3264K05
- 1ST2505
- CCG-213725
- DTXCID9014
- AKOS000119576
- AKOS016038058
- EN300-20186
- Dehydroacetic acid [ISO]
- PGRHXDWITVMQBC-UHFFFAOYSA-
- NSC-760135
- AB01510434_02
- SY012826
- DS-15291
- Tox21_302764
- Q63088091
- NCGC00256469-01
- F0191-0260
- 3-Acetyl-6-methyl-2,3-dihydropyran-2,4-dione
- MFCD00066709
- SCHEMBL17787
- Dehydroacetic acid 1000 microg/mL in Ethyl acetate
- 16807-48-0
- 2H-Pyran-2, 3-acetyl-6-methyl-
- +Expand
- MDL： MFCD00066709
- InChIKey： PGRHXDWITVMQBC-UHFFFAOYSA-N
- Inchi： 1S/C8H8O4/c1-4-3-6(10)7(5(2)9)8(11)12-4/h3,7H,1-2H3
- SMILES： O1C(C([H])([H])[H])=C([H])C(C([H])(C(C([H])([H])[H])=O)C1=O)=O
- BRN： 6129

Computed Properties

Exact Mass: 168.04200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 168.042
Heavy Atom Count: 12
Complexity: 287
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Tautomer Count: 19
Surface Charge: 0
Topological Polar Surface Area: 60.4

Experimental Properties

LogP: 0.22130
PSA: 60.44000
Merck: 2865
Refractive Index: 1.4611 (estimate)
Boiling Point: 270 °C(lit.)
Melting Point: 111-113 °C (lit.)
Flash Point: Fahrenheit: 314.6 ° f < br / > Celsius: 157 ° C < br / >
Solubility: 2g/l
Color/Form: Colorless crystals or light yellow powder.
PH: 4 (2g/l, H2O, 20℃)
Stability/Shelf Life: Stable. Incompatible with oxidizing agents, bases, reducing agents.
Solubility: Insoluble in water, soluble in benzene, ether, acetone and hot ethanol.
Density: 1.1816 (rough estimate)

Dehydroacetic acid Security Information

Symbol: GHS07
RTECS：UP8050000
WGK Germany：1
Safety Term：4.1
Safety Instruction： S22
Packing Group：II; III
Packing Group：II; III
Risk Phrases：R22
Hazard Level：4.1
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 22
Signal Word：Warning
TSCA：Yes
Toxicity：LD50 orally in rats: 1000 mg/kg (Spencer)

Dehydroacetic acid Customs Data

HS CODE：29322980
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Dehydroacetic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I9RN-10g	2H-Pyran-2,4(3H)-dione, 3-acetyl-6-methyl-	520-45-6	98%	10g	$4.00	2024-04-30
A2B Chem LLC	AI51667-10g	Dehydroacetic acid	520-45-6	98%	10g	$4.00	2024-04-19
abcr	AB115214-250 g	Dehydroacetic acid, 98%; .	520-45-6	98%	250 g	€41.90	2023-07-20
Ambeed	A177106-10g	3-Acetyl-6-methyl-2H-pyran-2,4(3H)-dione	520-45-6	98%	10g	$5.0	2024-07-18
ChemScence	CS-4810-500g	Dehydroacetic acid	520-45-6	99.79%	500g	$40.0	2022-04-27
Cooke Chemical	A3161012-25G	Dehydroacetic acid	520-45-6	98%	25g	RMB 36.80	2023-09-07
eNovation Chemicals LLC	D376576-100g	Dehydroacetic acid	520-45-6	97%	100g	$140	2022-06-06
Life Chemicals	F0191-0260-0.25g	3-acetyl-6-methyl-3,4-dihydro-2H-pyran-2,4-dione	520-45-6	95%+	0.25g	$18.0	2023-09-07
MedChemExpress	HY-B1211-10mM*1mLinDMSO	Dehydroacetic acid	520-45-6	≥98.0%	10mM*1mLinDMSO	￥550	2022-03-28
S e l l e c k ZHONG GUO	S4522-100mg	Dehydroacetic acid	520-45-6	99.91%	100mg	¥795.29	2023-09-15

Dehydroacetic acid Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

(CAS:520-45-6)

MR./MRS.:JIN SHENG J e r e m y

Phone:18162756256

Email:1197063825@qq.com

Web:http://eng.biocuiyuan.com

Hubei Fangde New Material Co., Ltd

Audited Supplier

(CAS:520-45-6)

MR./MRS.:YANG QIN

Phone:18086096695

Email:1462312301@qq.com

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:520-45-6)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:520-45-6)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

Hubei Wande Chemical Co.,Ltd.

Audited Supplier

(CAS:520-45-6)

MR./MRS.:CHEN DAN DAN

Phone:15827180502

Email:1148980033@qq.com

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

Audited Supplier

(CAS:520-45-6)

MR./MRS.:LU ZHONG HUA

Phone:17621252073

Email:luzh@nature-standard.com

TCI (Shanghai) Development Co., Ltd.

Audited Supplier

(CAS:520-45-6)

MR./MRS.:ZHANG ZE YUAN

Phone:13061970904

Email:Sales-CN@TCIchemicals.com

Jiangsu Raien Environmental Protection Technology Co., Ltd

Audited Supplier

(CAS:520-45-6)

MR./MRS.:FEI XIAO JIE

Phone:18662920632

Email:3485543679@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:520-45-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Dehydroacetic acid Related Literature

1. Microwave assisted synthesis, crystal structure and modelling of cytotoxic dehydroacetic acid enamine: a natural alkaloid from Fusarium incarnatum (HKI0504)

Julio A. Seijas,José Crecente-Campo,Xesús Feás,M. Pilar Vázquez-Tato RSC Adv. 2014 4 17054
2. Index pages

J. Chem. Soc. Perkin Trans. 2 1982 A001
3. 995. Dehydroacetic acid and its derivatives

J. D. Edwards,J. E. Page,M. Pianka J. Chem. Soc. 1964 5200
4. 1H, 13C, and 15N nuclear magnetic resonance studies on the tautomerism of the Schiff's bases of 3-acetyl-6-methyl-2H-pyran-2,4(3H)-dione and 3,5-diacetyltetrahydropyran-2,4,6-trione

Sau-Fun Tan,Kok-Peng Ang,H. L. Jayachandran,Alan J. Jones,William R. Begg J. Chem. Soc. Perkin Trans. 2 1982 513
5. Preparation of silica supported ceria–lanthana solid solutions useful for synthesis of 4-methylpent-1-ene and dehydroacetic acid

Lakshmi Katta,Putla Sudarsanam,Baithy Mallesham,Benjaram M. Reddy Catal. Sci. Technol. 2012 2 995
6. A novel copper(ii) complex with an unsymmetrical tridentate-Schiff base: synthesis, crystal structure, electrochemical, morphological and electrocatalytic behaviors toward electroreduction of alkyl and aryl halides

Ali Ourari,Wassila Derafa,Djouhra Aggoun RSC Adv. 2015 5 82894
7. Simultaneous determination of eleven preservatives in foods using ultrasound-assisted emulsification micro-extraction coupled with gas chromatography-mass spectrometry

Jinling Yang,Dan Li,Chengjun Sun Anal. Methods 2012 4 3436
8. Synthesis, characterization and utility of a series of novel copper(ii) complexes as excellent surface disinfectants against nosocomial infections

Richa,Namrata Kushwaha,Sheetal Negi,Ajay Kumar,Ennio Zangrando,Ramesh Kataria,Vikram Saini Dalton Trans. 2021 50 13699
9. Synthesis and structural characterization of a fused bispyrone and preparation of the first metal bispyrylium complexes

Kristopher V. Waynant,James D. White,Lev Zakharov Chem. Commun. 2010 46 5304
10. Isocyanide-based multicomponent reactions in the synthesis of heterocycles

Samahe Sadjadi,Majid M. Heravi,Niousha Nazari RSC Adv. 2016 6 53203

Cas no 520-45-6 (Dehydroacetic acid)

Dehydroacetic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

Dehydroacetic acid Security Information

Dehydroacetic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Dehydroacetic acid Price

Dehydroacetic acid Suppliers

Dehydroacetic acid Related Literature

Related Categories

520-45-6 (Dehydroacetic acid) Related Products